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Compound of Interest

Compound Name: 3,3',5,5'-Tetrabromo-1,1'-biphenyl

Cat. No.: B1361229 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

3,3',5,5'-Tetrabromo-1,1'-biphenyl, ensuring the safety of laboratory personnel and

environmental protection. The following protocols are designed for researchers, scientists, and

professionals in drug development.

Physicochemical and Hazard Data
A summary of the key quantitative data for 3,3',5,5'-Tetrabromo-1,1'-biphenyl is presented

below. This information is critical for a comprehensive understanding of its hazard profile and

handling requirements.

Property Value Reference

CAS Number 16400-50-3 [1][2]

Molecular Formula C₁₂H₆Br₄ [2]

Molecular Weight 469.79 g/mol [1][2]

Appearance Powder [1]

Melting Point 185-190 °C [1]

GHS Hazard Statements
H318: Causes serious eye

damage.[1][2]
[1][2]

Storage Class 13 - Non Combustible Solids [1]
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Disposal and Decontamination Procedures
The proper disposal of 3,3',5,5'-Tetrabromo-1,1'-biphenyl is crucial due to its hazardous

properties. The following sections outline the necessary steps for waste handling and

decontamination.

Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][3]

Body Protection: A lab coat or other protective clothing.[3]

Waste Segregation and Collection
Solid Waste:

Collect any solid waste, including contaminated consumables (e.g., weighing paper,

gloves, pipette tips), in a dedicated, properly labeled hazardous waste container.

The container should be made of a compatible material and have a secure lid.

Do not mix with other waste streams.

Liquid Waste:

If 3,3',5,5'-Tetrabromo-1,1'-biphenyl is dissolved in a solvent, it should be collected in a

separate, sealed, and clearly labeled container for halogenated organic waste.

Do not pour this chemical or its solutions down the drain.[4]

Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"3,3',5,5'-Tetrabromo-1,1'-biphenyl".
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Include the approximate concentration and any solvents present.

Storage and Disposal
Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[3]

Keep containers tightly closed.[3]

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal company.[3][5]

Experimental Protocol: Decontamination of a Small
Spill
This protocol details the steps for cleaning a small spill of solid 3,3',5,5'-Tetrabromo-1,1'-
biphenyl.

Materials:

Appropriate PPE (see above)

Forceps

Two plastic bags for hazardous waste

Absorbent pads

Decontamination solution (e.g., a suitable laboratory detergent)

Paper towels

Hazardous waste labels

Procedure:

Evacuate and Ventilate: If the spill is significant or in a poorly ventilated area, evacuate the

immediate vicinity and increase ventilation.
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Don PPE: Put on your safety goggles, gloves, and lab coat.[2][3]

Contain the Spill: Carefully place absorbent pads around the perimeter of the spill to prevent

it from spreading.

Collect the Solid: Use forceps to gently pick up any larger pieces of the solid and place them

in the first hazardous waste bag. Carefully sweep the remaining powder onto a piece of

weighing paper and add it to the bag.

Decontaminate the Surface:

Wet paper towels with the decontamination solution and wipe the spill area, starting from

the outside and working your way in.

Place the used paper towels in the second hazardous waste bag.

Wipe the area again with clean, wet paper towels.

Finally, wipe the area with dry paper towels. Place all used towels in the waste bag.

Dispose of Waste: Seal both hazardous waste bags, label them appropriately, and dispose of

them according to your institution's procedures for solid chemical waste.

Clean PPE: Remove your PPE carefully, avoiding contamination. Dispose of gloves in the

hazardous waste. Wash your hands thoroughly with soap and water.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3,3',5,5'-Tetrabromo-1,1'-biphenyl waste.
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Waste Generation
(3,3',5,5'-Tetrabromo-1,1'-biphenyl)

Solid Waste?

Solid Waste Container
(Labeled Halogenated Solid)

Yes

Liquid Waste Container
(Labeled Halogenated Liquid)

No (Liquid)

Securely Seal Container

Store in Designated
Hazardous Waste Area

Arrange for EHS Pickup

Final Disposal by
Licensed Facility

Disposal workflow for 3,3',5,5'-Tetrabromo-1,1'-biphenyl.

Click to download full resolution via product page

Caption: Disposal workflow for 3,3',5,5'-Tetrabromo-1,1'-biphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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